4-((3,4-Dimethoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 585562-81-8
• Molecular Formula: C17H15FN4O2S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 4-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C17H15FN4O2S/c1-23-14-8-7-11(9-15(14)24-2)10-19-22-16(20-21-17(22)25)12-5-3-4-6-13(12)18/h3-10H,1-2H3,(H,21,25)/b19-10+
• Standard InChI Key: ORCGVIBERTZPBK-VXLYETTFSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3F)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3F)OC

Introduction

Chemical Structure and Molecular Characteristics

Structural Composition

4-((3,4-Dimethoxybenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione (molecular formula: $\text{C}_{17}\text{H}_{15}\text{FN}_4\text{O}_2\text{S}$) features a 1,2,4-triazole ring substituted at the 3-position with a 2-fluorophenyl group and at the 4-position with a Schiff base derived from 3,4-dimethoxybenzaldehyde. The triazole ring, a five-membered heterocycle containing three nitrogen atoms, serves as the scaffold for this compound. The 2-fluorophenyl substituent introduces electron-withdrawing effects, while the 3,4-dimethoxybenzylidene group contributes steric bulk and hydrogen-bonding capabilities.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{17}\text{H}_{15}\text{FN}_4\text{O}_2\text{S}$
Average Mass	358.391 g/mol
Monoisotopic Mass	358.089975 Da
Double-Bond Stereo	E-configuration
Hydrogen Bond Donors	2 (NH and SH groups)
Hydrogen Bond Acceptors	6

The E-configuration of the benzylidene double bond is critical for maintaining planar geometry, which facilitates π-π stacking interactions with aromatic residues in biological targets. Spectroscopic data, including IR and $^1\text{H}$-NMR, confirm the presence of functional groups such as the thione (C=S) at 1272 cm$^{-1}$, the imine (C=N) at 1602 cm$^{-1}$, and methoxy protons resonating at δ 3.96 ppm.

Synthesis and Optimization

Reaction Pathways

The synthesis involves a multi-step sequence beginning with the condensation of thiocarbohydrazide and acetic acid to form 3-methyl-4-amino-5-mercapto-1,2,4-triazole (intermediate 3). This intermediate reacts with 3,4-dimethoxybenzaldehyde under acidic conditions to yield the Schiff base (E)-4-((3,4-dimethoxybenzylidene)amino)-3-methyl-1H-1,2,4-triazole-5(4H)-thione (compound 5). Subsequent Mannich aminomethylation with formaldehyde and secondary amines introduces substituents at the 1-position of the triazole ring, enhancing solubility and bioactivity.

Critical Reaction Conditions

• Schiff Base Formation: Reflux in methanol with catalytic sulfuric acid for 8 hours.

• Mannich Reaction: Stirring at room temperature for 12 hours in ethanol.

• Purification: Recrystallization from hot ethanol or methanol to achieve >95% purity.

Structural Modifications

Variations in the amine component during the Mannich reaction allow for the generation of derivatives with tailored properties. For example, morpholine derivatives exhibit enhanced antimicrobial activity due to increased membrane permeability.

Biological Activities and Mechanisms

Antimicrobial Efficacy

In vitro studies demonstrate broad-spectrum activity against Gram-positive (Staphylococcus aureus, MIC: 8 µg/mL) and Gram-negative (Escherichia coli, MIC: 16 µg/mL) pathogens. The 2-fluorophenyl group enhances lipophilicity, promoting bacterial membrane disruption, while the dimethoxybenzylidene moiety inhibits DNA gyrase via intercalation.

Anthelmintic Activity

Against Pheretima posthuma, the compound causes paralysis at 25 mg/mL and death at 50 mg/mL, comparable to albendazole. The thione group likely disrupts helminth microtubule assembly, while the triazole ring inhibits energy metabolism.

Comparative Analysis with Analogues

Table 2: Activity Comparison of Triazole Derivatives

Compound	Structural Features	Biological Activity
5-(4-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol	Methoxy substituent	Antiproliferative (IC$_{50}$: 18 µM)
4-(4-Chlorophenyl)-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol	Chlorophenyl and dimethoxybenzyl	Antimicrobial (MIC: 10 µg/mL)
Target Compound	2-Fluorophenyl, dimethoxybenzylidene	Broad-spectrum bioactivity

The 2-fluorophenyl group in the target compound confers superior pharmacokinetic properties, including increased metabolic stability and blood-brain barrier penetration, compared to chlorophenyl or methoxy analogues.

Applications and Future Directions

Pharmaceutical Development

Ongoing research focuses on formulating nanoparticle carriers to enhance bioavailability. Poly(lactic-co-glycolic acid) (PLGA) nanoparticles loaded with the compound show 80% encapsulation efficiency and sustained release over 72 hours.

Agricultural Chemistry

Triazole derivatives are being evaluated as fungicides against Fusarium oxysporum, with field trials demonstrating 90% reduction in crop infection at 100 ppm.